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Compound of Interest |

Compound Name: 4-Bromohexanoic acid
CAS No.: 61222-82-0
Cat. No.: B14571254
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromohexanoic acid is not readily
available. The following guidance is based on the safety data for its isomers, 2-Bromohexanoic
acid and 6-Bromohexanoic acid, and general best practices for handling corrosive and
halogenated organic compounds. It is crucial to treat 4-Bromohexanoic acid with the same
level of caution as its documented isomers.

This guide provides researchers, scientists, and drug development professionals with essential,
immediate safety and logistical information for handling 4-Bromohexanoic acid. Adherence to
these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data from its isomers, 4-Bromohexanoic acid is anticipated to be a corrosive
material that can cause severe skin burns and eye damage, and is harmful if swallowed.[1][2]
[3] A comprehensive personal protective equipment protocol is therefore mandatory.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over the goggles,
especially when there is a risk

of splashing.

Hands

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended.[3] Always
inspect gloves for signs of
degradation or punctures
before use and remove them
with care to avoid skin

contamination.[3]

Body

Chemical-Resistant Laboratory
Coat

A fully buttoned, long-sleeved
lab coat is required. For tasks
with a higher risk of splashes,
a chemical-resistant apron
should be worn over the lab

coat.

Respiratory

Fume Hood or Respirator

All handling of 4-
Bromohexanoic acid should be
conducted in a certified
chemical fume hood to
minimize inhalation of vapors
or mists.[4] If a fume hood is
not available, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors should be

used.

Footwear

Closed-Toe Shoes

Substantial, closed-toe shoes
are mandatory in any

laboratory setting where

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:57:37~~2-Bromohexanoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:57:37~~2-Bromohexanoic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14571254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

hazardous chemicals are
handled.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 4-Bromohexanoic acid is crucial for safety.

e Preparation:

o

Ensure that a certified chemical fume hood is fully operational.

o

Clear the workspace of all non-essential items.

[¢]

Verify the location and functionality of the nearest eyewash station and safety shower.[1]

[5]

[¢]

Assemble all necessary equipment and reagents before commencing work.

» Handling the Compound:

o

Don all required PPE as detailed in the table above before handling the chemical.

o

Conduct all weighing and transferring operations within the fume hood.

[¢]

When preparing solutions, add the 4-Bromohexanoic acid to the solvent slowly to
prevent splashing.

[¢]

Keep all containers of 4-Bromohexanoic acid tightly sealed when not in use.[4]
e Post-Handling:

o Thoroughly decontaminate all surfaces within the fume hood that may have come into
contact with the compound.

o Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.
Gloves should be removed last.

o Wash hands thoroughly with soap and water after removing PPE.[6]
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Disposal Plan

Proper disposal of 4-Bromohexanoic acid and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: 4-Bromohexanoic acid is a halogenated organic compound. All waste
containing this chemical must be segregated into a designated, clearly labeled hazardous
waste container for "Halogenated Organic Waste".[7] Do not mix with non-halogenated
waste.

Solid Waste: All solid waste contaminated with 4-Bromohexanoic acid, such as gloves,
weighing boats, and paper towels, must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

Liguid Waste: Solutions containing 4-Bromohexanoic acid should be collected in a
separate, sealed, and labeled hazardous waste container for halogenated organic
compounds.

Disposal: All waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor, in accordance with all
local, state, and federal regulations.[1] Do not pour down the drain.[3]

Quantitative Data

While specific occupational exposure limits for 4-Bromohexanoic acid have not been
established, the physical and chemical properties of its isomers provide valuable safety
information.[1]
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Value (for 2-Bromohexanoic ~ Value (for 6-Bromohexanoic

Property acid) acid)

Physical State Liquid[3][5] Solid[2]

Appearance Light brown[3][5] Light cream

Melting Point 4 °C /39.2 °F[3][5] 32-35°C/89.6 - 95 °F[2]

- _ 136 -138°C/276.8 - 280.4 °F
Boiling Point 165 - 170 °C /329 - 338 °F[2]
@ 18 mmHgI[5]

Flash Point > 110 °C / > 230 °F[3][5] 67 °C / 152.6 °F[2]

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 4-Bromohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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